Cas no 102910-23-6 (6,8,14-Eicosatrienoicacid, 5,12,20-trihydroxy-, [S-[R*,R*-(Z,E,Z)]]- (9CI))

• Product Name: 6,8,14-Eicosatrienoicacid, 5,12,20-trihydroxy-, [S-[R*,R*-(Z,E,Z)]]- (9CI)
• CAS No: 102910-23-6
• MF: C₂₀H₃₄O₅
• MW: 354.48096704483
• CID: 139638
• PubChem ID: 6438531
• Update Time: 2025-04-19

6,8,14-Eicosatrienoicacid, 5,12,20-trihydroxy-, [S-[R*,R*-(Z,E,Z)]]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 6,8,14-Eicosatrienoicacid, 5,12,20-trihydroxy-, [S-[R*,R*-(Z,E,Z)]]- (9CI)
• 5,12,20-trihydroxy-6,8,14-eicosatrienoic acid
• 5,12,20-trihydroxyicosa-6,8,14-trienoic acid
• (6E,8E,14E)-5,12,20-trihydroxyicosa-6,8,14-trienoic acid
• 5,12,20-TH-6,8,14-EA
• 102910-23-6

• Inchi： 1S/C20H34O5/c21-17-10-6-2-1-3-7-12-18(22)13-8-4-5-9-14-19(23)15-11-16-20(24)25/h3-5,7,9,14,18-19,21-23H,1-2,6,8,10-13,15-17H2,(H,24,25)/b5-4+,7-3+,14-9+
• InChI Key： XDXPWMISTPZJGX-GQSJSGCQSA-N
• SMILES： OC(C/C=C/CCCCCO)CC/C=C/C=C/C(CCCC(=O)O)O

Computed Properties

• Exact Mass: 354.241
• Monoisotopic Mass: 354.241
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 16
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 3
• XLogP3: 2.7
• Topological Polar Surface Area: 98Ų

Experimental Properties

• Density: 1.082
• Boiling Point: 570.1°Cat760mmHg
• Flash Point: 312.7°C
• Refractive Index: 1.528